Cas no 1529810-07-8 (1H-Thieno[3,2-c]pyrazole-5-carbaldehyde)

• Product Name: 1H-Thieno[3,2-c]pyrazole-5-carbaldehyde
• CAS No: 1529810-07-8
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 5058473
• Update Time: 2025-08-03

1H-Thieno[3,2-c]pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,2-c]pyrazole-5-carbaldehyde

• Inchi： 1S/C6H4N2OS/c9-3-4-1-5-6(10-4)2-7-8-5/h1-3H,(H,7,8)
• InChI Key： XKPZBHIVZSIJDV-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2=C1C=NN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 1H-Thieno[3,2-c]pyrazole-5-carbaldehyde

Recent Advances in the Study of 1H-Thieno[3,2-c]pyrazole-5-carbaldehyde (CAS: 1529810-07-8) and Its Applications in Chemical Biology and Medicine

The compound 1H-Thieno[3,2-c]pyrazole-5-carbaldehyde (CAS: 1529810-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 1H-Thieno[3,2-c]pyrazole-5-carbaldehyde as a key intermediate in the synthesis of heterocyclic compounds with potential pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly targeting aberrant signaling pathways in cancer. The aldehyde functional group in this compound allows for facile derivatization, enabling the creation of diverse libraries for high-throughput screening.

Structural-activity relationship (SAR) studies have revealed that modifications at the pyrazole ring significantly influence the compound's binding affinity to biological targets. Computational docking simulations, combined with experimental validation, suggest that 1H-Thieno[3,2-c]pyrazole-5-carbaldehyde derivatives exhibit promising interactions with proteins involved in inflammatory pathways, making them candidates for anti-inflammatory drug development.

In addition to its pharmacological potential, recent advancements in synthetic methodologies have improved the yield and purity of 1529810-07-8. A novel catalytic system reported in Organic Letters (2024) enables the efficient synthesis of this compound under mild conditions, addressing previous challenges related to scalability and environmental impact. This breakthrough is particularly relevant for industrial applications where large-scale production is required.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary data indicate that 1H-Thieno[3,2-c]pyrazole-5-carbaldehyde can be conjugated to nanoparticles, enhancing their bioavailability and tissue specificity. Such innovations could revolutionize treatments for diseases with high unmet medical needs, such as neurodegenerative disorders and resistant cancers.

In conclusion, 1H-Thieno[3,2-c]pyrazole-5-carbaldehyde (1529810-07-8) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutic agents in the coming years. The compound's versatility, combined with recent synthetic advancements, positions it as a valuable tool for both academic and industrial researchers in the chemical biology and pharmaceutical sectors.